Cas no 62141-15-5 (2-Butanone, 3-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-)

2-Butanone, 3-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)- structure
62141-15-5 structure
Product Name:2-Butanone, 3-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-
CAS No:62141-15-5
MF:C15H14N4O
MW:266.297862529755
CID:456729
PubChem ID:12329556
Update Time:2025-04-19

2-Butanone, 3-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 3-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-
    • 3-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)butan-2-one
    • 3-(1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)butan-2-one
    • 62141-15-5
    • DTXSID30490314
    • AKOS012498805
    • Inchi: 1S/C15H14N4O/c1-10(11(2)20)14-13-8-18-19(15(13)17-9-16-14)12-6-4-3-5-7-12/h3-10H,1-2H3
    • InChI Key: HTJPWIKUSWTAFS-UHFFFAOYSA-N
    • SMILES: O=C(C)C(C)C1C2C=NN(C3C=CC=CC=3)C=2N=CN=1

Computed Properties

  • Exact Mass: 266.11692
  • Monoisotopic Mass: 266.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • PSA: 60.67
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